Cas no 923232-94-4 (2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}-N-(2-phenylethyl)acetamide)

• Product Name: 2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}-N-(2-phenylethyl)acetamide
• CAS No: 923232-94-4
• MF: C₂₀H₂₈N₄O₃
• MW: 372.461324691772
• CID: 6123569
• PubChem ID: 18569564
• Update Time: 2025-10-28

2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}-N-(2-phenylethyl)acetamide
• 2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)-N-(2-phenylethyl)acetamide
• SR-01000911231-1
• F2234-0209
• 2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)-N-phenethylacetamide
• 2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}-N-(2-phenylethyl)acetamide
• 923232-94-4
• AKOS024629784
• SR-01000911231

• Inchi： 1S/C20H28N4O3/c1-2-12-23-13-9-20(10-14-23)18(26)24(19(27)22-20)15-17(25)21-11-8-16-6-4-3-5-7-16/h3-7H,2,8-15H2,1H3,(H,21,25)(H,22,27)
• InChI Key： GYFOJVHQEUPFCB-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)CN1C(=O)C2(CCN(CCC)CC2)NC1=O

Computed Properties

• Exact Mass: 372.21614077g/mol
• Monoisotopic Mass: 372.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.8Ų

Additional information on 2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}-N-(2-phenylethyl)acetamide

Compound CAS No 923232-94-4: 2-{2,4-Dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}-N-(2-phenylethyl)acetamide

The compound with CAS No 923232-94-4, known as 2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}-N-(2-phenylethyl)acetamide, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of spirocyclic compounds, which are characterized by the presence of two rings joined by a single atom. The triazaspiro[4.5]decane core of this molecule is a key structural feature that contributes to its unique chemical properties.

Recent studies have highlighted the potential of this compound in various fields, particularly in medicinal chemistry and pharmacology. The acetamide functional group attached to the spirocyclic system plays a significant role in modulating the compound's bioavailability and pharmacokinetic properties. Additionally, the presence of the propyl and triphenylethyl groups enhances its lipophilicity, making it a promising candidate for drug delivery systems.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed methods such as ring-closing metathesis and click chemistry to construct the spirocyclic framework efficiently. These methods not only improve the yield but also ensure high purity, which is critical for downstream applications.

In terms of biological activity, this compound has shown remarkable potential in inhibiting certain enzymes and receptors associated with chronic diseases such as cancer and neurodegenerative disorders. For instance, recent in vitro studies have demonstrated its ability to inhibit protein kinase C, a key enzyme involved in cell proliferation and survival. Furthermore, its selectivity towards specific targets makes it an attractive lead compound for drug development.

The structural versatility of this compound also allows for further modifications to enhance its therapeutic efficacy. For example, researchers are exploring the substitution of the triphenylethyl group with other functional groups to improve its solubility and reduce potential side effects. Such modifications are expected to broaden its application in treating a wider range of diseases.

In conclusion, CAS No 923232-94-4 represents a significant advancement in the field of organic synthesis and medicinal chemistry. Its unique structure and promising biological activity make it a valuable asset for researchers aiming to develop novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in future drug discovery efforts.